Cas no 333-69-7 (1,12-difluorododecan-6-one)

• Product Name: 1,12-difluorododecan-6-one
• CAS No: 333-69-7
• MF: C₁₂H₂₂F₂O
• MW: 220.299291133881
• CID: 1457121
• PubChem ID: 9531
• Update Time: 2025-04-20

1,12-difluorododecan-6-one Chemical and Physical Properties

Names and Identifiers

• 1,12-difluorododecan-6-one
• 6-dodecanone, 1,12-difluoro-
• 333-69-7
• BRN 1772383
• DTXSID50186924
• 1,12-Difluoro-6-dodecanone

• Inchi： 1S/C12H22F2O/c13-10-6-2-1-4-8-12(15)9-5-3-7-11-14/h1-11H2
• InChI Key： KWUADAXPLHYOGY-UHFFFAOYSA-N
• SMILES： FCCCCCCC(CCCCCF)=O

Computed Properties

• Exact Mass: 220.16396
• Monoisotopic Mass: 220.16387165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 11
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07